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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the MRV-03 series of modular hydraulic
relief valves against major market alternatives. While these components are typically found in
industrial hydraulic systems, they can be integral to high-pressure experimental setups, custom
laboratory automation, and pilot-scale manufacturing equipment within research and
pharmaceutical environments. This document aims to provide the necessary technical data and
performance characteristics to aid in the selection of the appropriate valve for your specific
application.

Performance and Specification Comparison

The MRV-03 series and its alternatives are designed to conform to international standards for
mounting patterns, specifically ISO 4401-AC-05-4-A, also known as NG10, CETOP 5, or NFPA
DO05. This standardization ensures interchangeability between manufacturers.[1] The primary
function of these valves is to limit the pressure in a hydraulic circuit to a predetermined
maximum by diverting excess flow to a reservoir.

The following table summarizes the key specifications for the MRV-03 series and its primary
competitors. Data is compiled from publicly available datasheets and product catalogs.
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Bosch
Yuken Parker R4V Eaton
MRV-03 Rexroth ) )
Parameter ) MBA/MBB/M Series Vickers
Series ZDB/z2DB
BP/MBW-03 . (NG10) DGMC-5
Max.
] ~315 bar 31.5 MPa 315 bar 350 bar 315 bar
Operating . . . . .
(4570 psi) (4570 psi)[2] (4570 psi)[3] (5075 psi)[4] (4500 psi)[5]
Pressure
Max. Flow ~80Ipm (21.1 70 Ipm (18.5 100 Ilpm (26.4 1101lpm (29.1 120 Ipm (32
Rate gpm)[6] gpm)[2] gpm)[3] gpm) gpm)[5]
_ NG10/ NG10/
Mounting ISO 4401-05- 1SO 6264 ISO 4401,
CETOP5/ CETOP5/ ]
Standard 04-0-05[7] (NG10) size 05
D05 D05
) ] Rotary Knob, Hand Knob, Knob,
Adjustment Hex Screw, Adjustment
) Slotted Acorn Nut, Screw/Lockn
Options Knob[6] Screw|[8]
Screw[3] Key Lock ut
Petroleum Mineral Oll Standard
] Base, (HL, HLP), o Hydraulic
Fluid Standard ) ) Hydraulic Oil )
o o Synthetic, Biodegradabl Fluids,
Compatibility Hydraulic Oils ) (DIN 51524)
Water- e, Synthetic Phosphate
Glycol[9] Esters[3] Esters
Fluid
] ) 15 - 400 10 - 800 N
Viscosity 10 - 400 cSt 20 - 380 cSt Not specified
cSt[10] mm?/s[11]
Range
Fluid
-15to -20 to
Temperature -15 to 70°C[6] -20 to 70°C 0 to 80°CJ5]
70°CJ[10] 80°CJ[11]
Range

Experimental Data: Performance Characteristics

The performance of a relief valve is typically characterized by its pressure vs. flow rate curve.

This data illustrates the relationship between the regulated pressure and the flow rate through

the valve. Ideally, the valve should maintain a stable pressure across a wide range of flow

rates. The curves below are representative of the performance you can expect from these
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series of valves and are based on testing with standard hydraulic oil (e.g., ISO VG 32 or 46) at
a specified temperature.

Representative Performance Curves:

MRV-03 Series: The datasheet for the IFP MRV0S3 provides a "Pressure - Flow
characteristic" curve, showing that as flow increases from 0 to 10 GPM, the set pressure
might vary by approximately 100-200 PSI depending on the pressure setting.[12][13]

Yuken MBx-03 Series: The "Nominal Override Characteristics" for the Yuken valves show the
pressure increase over the set point as flow increases. For a set pressure of 21.0 MPa, the
pressure might rise to around 24.0 MPa at a flow rate of 70 Ipm.[1]

Bosch Rexroth ZDB 10: Performance graphs for the ZDB 10 series show the minimum
pressure vs. flow and the regulated pressure vs. flow, indicating stable pressure control up to
the maximum rated flow of 100 lpm.[3][7]

Parker R4V Series: Parker provides detailed p/Q performance curves for their R4V series,
showing the pressure override characteristics at different pressure settings. These curves
indicate a relatively flat response, signifying good pressure stability with changing flow.[4][14]

Eaton Vickers DGMC-5: The performance data for the DGMC-5 indicates a pressure
override of approximately 31 bar (450 psi) and provides response times for pressure
changes under specific conditions (e.g., 150 ms from 35 to 315 bar).[5]

Experimental Protocols

The performance data presented is typically generated following standardized test procedures
for hydraulic valves. While specific in-house testing protocols may vary between
manufacturers, they are generally based on principles outlined in standards from organizations
like the ISO.

Protocol for Determining Pressure vs. Flow Characteristics:

o Test Circuit Setup: The valve under test is installed in a hydraulic circuit. The setup includes
a variable flow hydraulic power source, pressure transducers upstream and downstream of
the valve, a flow meter, and a means of controlling fluid temperature.[15]
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» Fluid Conditioning: The hydraulic fluid (typically a standard mineral oil like ISO VG 46) is
circulated through the system until it reaches a stable operating temperature (e.g., 50°C) and
viscosity.[14]

o Pressure Adjustment: The valve's pressure adjustment is set to a specific target pressure
(e.g., 50, 100, 200 bar) at a low or no-flow condition.

o Flow Variation: The flow from the hydraulic source is slowly increased from zero to the
maximum rated flow of the valve.

o Data Logging: Throughout the flow increase, the upstream pressure and the actual flow rate
are continuously recorded.

o Data Analysis: The recorded data is plotted with flow rate on the x-axis and pressure on the
y-axis to generate the pressure vs. flow characteristic curve. This process is repeated for
several pressure settings across the valve's operational range.[15]

Visualizations
Experimental Workflow for Valve Performance Testing

The following diagram illustrates a typical workflow for evaluating the performance
characteristics of a modular relief valve.
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Caption: Workflow for relief valve performance characterization.
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Logical Flow for Valve Selection in a Research
Application

This diagram outlines the decision-making process for selecting an appropriate modular relief
valve for a custom experimental apparatus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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